Cas no 158945-91-6 (Pyrrolo[1,2-a]pyrazine-4-carboxylicacid)

• Product Name: Pyrrolo[1,2-a]pyrazine-4-carboxylicacid
• CAS No: 158945-91-6
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 109056
• PubChem ID: 23356433
• Update Time: 2025-04-18

Pyrrolo[1,2-a]pyrazine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-4-carboxylicacid
• 4-carboxypyrrolo[1,2-a]pyrazine
• AG-E-08217
• CTK0H0771
• KB-259603
• Pyrrolo[1,2-a]pyrazine-4-carboxylic acid (9CI)
• SureCN8829284
• pyrrolo[1,2-a]pyrazine-4-carboxylic acid
• 158945-91-6
• DTXSID10633328
• ZB0544
• SCHEMBL8829284

• Inchi： 1S/C8H6N2O2/c11-8(12)7-5-9-4-6-2-1-3-10(6)7/h1-5H,(H,11,12)
• InChI Key： NUNZAHNMLZZUCP-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC2=CC=CN21)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.60000
• LogP: 1.03250